Cas no 183958-71-6 (tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 183958-71-6
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD17214520
• CID: 1382137
• PubChem ID: 53811416
• Update Time: 2025-10-16

tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-3-(hydroxymethyl)-,1,1-dimethylethyl ester, (3S)-
• tert-butyl (3S)-3-(hydroxymethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 3(S)-3-HYDROXYMETHYL-3,4-DIHYDRO-1H-ISOQUINOLINE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-2-Boc-1,3,4-trihydro-3-isoquinolinemethanol
• (S)-N-Boc-1,2,3,4-tetrahydro-3-isoquinolinylmethanol
• (S)-N-Boc-1,2,3,4-tetrahydro-3-isoquinolinylmethanol,99%e.e.
• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3S)-
• N-Boc-(S)-Tetrahydroisoquinolinyl-3-methanol
• tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• MDL： MFCD17214520
• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(18)16-9-12-7-5-4-6-11(12)8-13(16)10-17/h4-7,13,17H,8-10H2,1-3H3/t13-/m0/s1
• InChI Key： FPIKXSHVYZIKOS-ZDUSSCGKSA-N
• SMILES： C1C2=C(C=CC=C2)C[C@@H](CO)N1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 263.15200

Experimental Properties

• PSA: 49.77000
• LogP: 2.27860

Additional information on tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 183958-71-6)

Tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 183958-71-6, belongs to the tetrahydroisoquinoline class of molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a (3S) stereocenter in its molecular structure underscores its complexity and specificity, making it a subject of intense interest for researchers exploring novel pharmacological targets.

The structural framework of tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is characterized by a rigid bicyclic system consisting of an isoquinoline core modified with a tetrahydropyridine ring. This configuration is pivotal in determining its interactions with biological targets, particularly enzymes and receptors involved in neurotransmitter signaling. The (3S) stereochemistry at the third position of the tetrahydroisoquinoline ring is particularly noteworthy, as it influences the compound's pharmacokinetic properties and binding affinity to specific biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate with high precision. These studies suggest that the compound exhibits strong potential as an allosteric modulator of G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The tert-butyl group enhances the compound's solubility and stability, while the hydroxymethyl substituent at the 3-position contributes to its metabolic pathways and interactions with cytochrome P450 enzymes.

In the realm of drug discovery, tetrahydroisoquinoline derivatives have been extensively studied for their role in modulating central nervous system (CNS) functions. The enantiomeric purity of (3S)-configuration is particularly critical, as it ensures minimal off-target effects and improved therapeutic efficacy. Current research indicates that this compound may serve as a lead structure for developing novel treatments for neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. The chiral center at the third position plays a crucial role in fine-tuning the pharmacological profile of the molecule.

The synthesis of tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral auxiliaries or catalysts, have been employed to achieve high enantiomeric excess. These synthetic strategies not only highlight the synthetic challenge but also demonstrate the growing expertise in constructing complex chiral molecules for medicinal applications.

From a biological perspective, preliminary in vitro studies have revealed that tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibits inhibitory activity against certain kinases and proteases associated with cancer cell proliferation. The hydroxymethyl group at the 3-position appears to be key in modulating these enzymatic activities by participating in hydrogen bonding interactions with active site residues. Additionally, the compound has shown promise in preclinical models for its ability to cross the blood-brain barrier (BBB), a critical requirement for CNS-targeted therapies.

The pharmacokinetic properties of this compound have been thoroughly evaluated through dynamic metabolic profiling. Studies indicate that it undergoes biotransformation primarily via Phase II conjugation reactions involving glucuronidation and sulfation pathways. These findings are essential for predicting drug-drug interactions and optimizing dosing regimens. Furthermore, the stability of tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate under various storage conditions has been assessed to ensure its suitability for clinical trials and commercialization.

The role of computational toxicology has been instrumental in assessing the safety profile of this compound before advancing it into preclinical testing. High-throughput virtual screening (HTVS) has identified potential metabolites that could be generated during drug metabolism. These metabolites have been further evaluated using quantitative structure-activity relationship (QSAR) models to predict their toxicity profiles. Such integrative approaches underscore the importance of leveraging computational tools alongside traditional experimental methods in modern drug discovery.

Future directions in research on tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate include exploring its mechanism of action at a molecular level through crystallographic studies and protein-ligand docking simulations. Additionally, investigating its efficacy in animal models will provide valuable insights into its potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced pharmacological properties.

The growing interest in tetrahydroisoquinoline derivatives as therapeutic agents reflects their versatility and potential across multiple disease indications. As research continues to uncover new biological functions associated with these molecules,tert-butyl (3S)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is poised to play a significant role in shaping future pharmaceutical developments. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design approaches.